Cas no 158212-03-4 (1,1-Bis(4-methylphenyl)propanone)

1,1-Bis(4-methylphenyl)propanone Properties

Names and Identifiers

• 1,1-Bis(4-methylphenyl)propanone
• 1,1-Bis(4-methylphenyl)-2-propanone
• 1,1-bis(4-methylphenyl)propan-2-one
• 1,1-Di-p-tolyl-aceton
• 1,1-di-p-tolyl-acetone
• 1,1-di-p-tolylpropan-2-one
• 1,1-bis(p-methyl phenyl)propanone
• 158212-03-4
• 1,1-bis(4-methylphenyl)propanone
• DTXSID90622598
• +Expand

• InChIKey： JPSZHJGDZGCIPT-UHFFFAOYSA-N
• Inchi： 1S/C17H18O/c1-12-4-8-15(9-5-12)17(14(3)18)16-10-6-13(2)7-11-16/h4-11,17H,1-3H3
• SMILES： CC1C=CC(C(C2C=CC(C)=CC=2)C(=O)C)=CC=1

Computed Properties

• Exact Mass: 238.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.135765193g/mol
• Heavy Atom Count: 18
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.02430
• PSA: 17.07000
• Refractive Index: 1.554
• Density: 1.026